Ethyl acrylate
Ethyl acrylate
Ethyl acrylate can be used as a flavoring agent in the food industry. It is one of the main volaitle components identified in organic passion fruit pulp.
It is an acrylic monomer. It may be prepared either by reacting acetylene with carbon monoxide and ethyl alcohol in the presence of nickel carbonyl and hydrogen chloride as catalysts, or by catalyzed esterification of acrylic acid with alcohol. It polymerizes readily under the influence of heat, light or other initiators.
Ethyl acrylate, stabilized appears as a clear colorless liquid with an acrid odor. Flash point 60°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Auto ignition temperature 721°F (383°C) (NTP). Less dense than water. Vapors heavier than air. Used to make paints and plastics.
Exposure to ethyl acrylate is primarily occupational. Acute (short-term) exposure of workers to ethyl acrylate vapors has been reported to cause drowsiness, lethargy, headache, nausea, convulsions, and respiratory and gastrointestinal irritation. Noncancerous lesions and inflammation of the nasal mucosa and depressed body weight gain have been observed in rats and mice exposed by inhalation for a chronic (long-term) duration. Human studies on occupational exposure to ethyl acrylate/methyl methacrylate have suggested a relationship between exposure to the chemical(s) and colorectal cancer, but the evidence is conflicting and inconclusive. In a study by the National Toxicology Program (NTP), increased incidences of squamous cell papillomas and carcinomas of the forestomach were observed in rats and mice exposed via gavage (experimentally placing the chemical in the stomach). However, the NTP recently determined that these data were not relevant to human carcinogenicity and removed ethyl acrylate from its list of carcinogens. EPA has classified ethyl acrylate as a Group B2, probable human carcinogen, but has not developed a potency estimate to quantify risk by inhalation.
Ethyl acrylate is an enoate ester.
It is an acrylic monomer. It may be prepared either by reacting acetylene with carbon monoxide and ethyl alcohol in the presence of nickel carbonyl and hydrogen chloride as catalysts, or by catalyzed esterification of acrylic acid with alcohol. It polymerizes readily under the influence of heat, light or other initiators.
Ethyl acrylate, stabilized appears as a clear colorless liquid with an acrid odor. Flash point 60°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Auto ignition temperature 721°F (383°C) (NTP). Less dense than water. Vapors heavier than air. Used to make paints and plastics.
Exposure to ethyl acrylate is primarily occupational. Acute (short-term) exposure of workers to ethyl acrylate vapors has been reported to cause drowsiness, lethargy, headache, nausea, convulsions, and respiratory and gastrointestinal irritation. Noncancerous lesions and inflammation of the nasal mucosa and depressed body weight gain have been observed in rats and mice exposed by inhalation for a chronic (long-term) duration. Human studies on occupational exposure to ethyl acrylate/methyl methacrylate have suggested a relationship between exposure to the chemical(s) and colorectal cancer, but the evidence is conflicting and inconclusive. In a study by the National Toxicology Program (NTP), increased incidences of squamous cell papillomas and carcinomas of the forestomach were observed in rats and mice exposed via gavage (experimentally placing the chemical in the stomach). However, the NTP recently determined that these data were not relevant to human carcinogenicity and removed ethyl acrylate from its list of carcinogens. EPA has classified ethyl acrylate as a Group B2, probable human carcinogen, but has not developed a potency estimate to quantify risk by inhalation.
Ethyl acrylate is an enoate ester.
Brand Name:
Vulcanchem
CAS No.:
140-88-5
VCID:
VC21136650
InChI:
InChI=1S/C5H8O2/c1-3-5(6)7-4-2/h3H,1,4H2,2H3
SMILES:
CCOC(=O)C=C
Molecular Formula:
CH2CHCOOC2H5
C5H8O2
C5H8O2
C5H8O2
C5H8O2
Molecular Weight:
100.12 g/mol
Ethyl acrylate
CAS No.: 140-88-5
Cat. No.: VC21136650
Molecular Formula: CH2CHCOOC2H5
C5H8O2
C5H8O2
Molecular Weight: 100.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl acrylate can be used as a flavoring agent in the food industry. It is one of the main volaitle components identified in organic passion fruit pulp. It is an acrylic monomer. It may be prepared either by reacting acetylene with carbon monoxide and ethyl alcohol in the presence of nickel carbonyl and hydrogen chloride as catalysts, or by catalyzed esterification of acrylic acid with alcohol. It polymerizes readily under the influence of heat, light or other initiators. Ethyl acrylate, stabilized appears as a clear colorless liquid with an acrid odor. Flash point 60°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Auto ignition temperature 721°F (383°C) (NTP). Less dense than water. Vapors heavier than air. Used to make paints and plastics. Exposure to ethyl acrylate is primarily occupational. Acute (short-term) exposure of workers to ethyl acrylate vapors has been reported to cause drowsiness, lethargy, headache, nausea, convulsions, and respiratory and gastrointestinal irritation. Noncancerous lesions and inflammation of the nasal mucosa and depressed body weight gain have been observed in rats and mice exposed by inhalation for a chronic (long-term) duration. Human studies on occupational exposure to ethyl acrylate/methyl methacrylate have suggested a relationship between exposure to the chemical(s) and colorectal cancer, but the evidence is conflicting and inconclusive. In a study by the National Toxicology Program (NTP), increased incidences of squamous cell papillomas and carcinomas of the forestomach were observed in rats and mice exposed via gavage (experimentally placing the chemical in the stomach). However, the NTP recently determined that these data were not relevant to human carcinogenicity and removed ethyl acrylate from its list of carcinogens. EPA has classified ethyl acrylate as a Group B2, probable human carcinogen, but has not developed a potency estimate to quantify risk by inhalation. Ethyl acrylate is an enoate ester. |
|---|---|
| CAS No. | 140-88-5 |
| Molecular Formula | CH2CHCOOC2H5 C5H8O2 C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | ethyl prop-2-enoate |
| Standard InChI | InChI=1S/C5H8O2/c1-3-5(6)7-4-2/h3H,1,4H2,2H3 |
| Standard InChI Key | JIGUQPWFLRLWPJ-UHFFFAOYSA-N |
| Impurities | Water: 0.05% by wt (max), acrylic acid: 0.005% by wt (max) |
| SMILES | CCOC(=O)C=C |
| Canonical SMILES | CCOC(=O)C=C |
| Boiling Point | 211.6 °F at 760 mm Hg (NTP, 1992) 99.4 °C 99 °C 211°F |
| Colorform | Colorless liquid Clear liquid |
| Flash Point | 48 °F (NTP, 1992) 50 °F (10 °C) (open cup) 60 °F (open cup) 9 °C c.c. 48°F |
| Melting Point | -96.2 °F (NTP, 1992) -71.2 °C Mp -71.2 ° -71.2°C -71 °C -96°F |
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